6-[benzyl(methyl)amino]-3-methyl-1H-pyrimidine-2,4-dione

• IUPAC Name: 6-[benzyl(methyl)amino]-3-methyl-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C13H15N3O2/c1-15(9-10-6-4-3-5-7-10)11-8-12(17)16(2)13(18)14-11/h3-8H,9H2,1-2H3,(H,14,18)
• InChI Key: DVZIQRUZSZHNRF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C(NC1=O)N(C)CC2=CC=CC=C2
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol

Description

6-[benzyl(methyl)amino]-3-methyl-1H-pyrimidine-2,4-dione, also known as BMMD, is a pyrimidine derivative that has gained attention in the scientific community due to its potential use in cancer treatment. This compound has been shown to have significant anti-cancer properties and is currently being studied for its mechanism of action and potential applications in cancer therapy.

Mechanism of Action

The exact mechanism of action of 6-[benzyl(methyl)amino]-3-methyl-1H-pyrimidine-2,4-dione is not fully understood, but it is believed to act by inhibiting the activity of thymidylate synthase, an enzyme that is required for DNA synthesis. This inhibition leads to the accumulation of DNA damage and ultimately, cell death. This compound has also been shown to inhibit the activity of dihydrofolate reductase, another enzyme involved in DNA synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit the activity of thymidylate synthase and dihydrofolate reductase. This compound has also been shown to have anti-inflammatory properties and may have potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-[benzyl(methyl)amino]-3-methyl-1H-pyrimidine-2,4-dione for lab experiments is its ability to inhibit the growth of cancer cells, making it a valuable tool for cancer research. Additionally, this compound has been shown to have low toxicity, making it safe for use in cell culture and animal studies. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research on 6-[benzyl(methyl)amino]-3-methyl-1H-pyrimidine-2,4-dione. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in combination with other anti-cancer drugs. Finally, research is needed to explore the potential use of this compound in the treatment of other diseases, such as inflammatory disorders.

Synthesis Methods

The synthesis of 6-[benzyl(methyl)amino]-3-methyl-1H-pyrimidine-2,4-dione involves the reaction of benzylamine with cytosine, followed by the addition of methyl iodide and sodium hydroxide. The resulting compound is then purified through a series of chemical reactions to yield pure this compound. This synthesis method has been optimized and is now widely used in the production of this compound for research purposes.

Scientific Research Applications

6-[benzyl(methyl)amino]-3-methyl-1H-pyrimidine-2,4-dione has been extensively studied for its anti-cancer properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. This compound has also been shown to induce apoptosis in cancer cells, which is a key mechanism for cancer treatment. Additionally, this compound has been studied for its potential use in combination with other anti-cancer drugs to enhance their effectiveness.